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Compound of Interest

Compound Name: Isoamyl 2-cyanoacrylate

Cat. No.: B101510

CAS Number: 19475-26-4

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isoamyl 2-cyanoacrylate, a
monomer widely utilized in medical and pharmaceutical applications as a tissue adhesive. This
document details its chemical and physical properties, synthesis, mechanism of action, and
extensive clinical applications, with a focus on data presentation and experimental protocols for
professionals in research and drug development.

Chemical and Physical Properties

Isoamyl 2-cyanoacrylate is the isopentyl ester of 2-cyanoacrylic acid.[1][2] It is a colorless
liquid monomer with the chemical formula CosH13NO2 and a molecular weight of 167.21 g/mol .
[2] Key physical and chemical properties are summarized in the table below. The longer ester
chain of isoamyl 2-cyanoacrylate compared to shorter-chain cyanoacrylates, such as ethyl or
butyl esters, results in a more flexible and biocompatible polymer upon curing, with reduced
tissue toxicity.[3]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b101510?utm_src=pdf-interest
https://www.benchchem.com/product/b101510?utm_src=pdf-body
https://www.benchchem.com/product/b101510?utm_src=pdf-body
https://www.jmcs.org.mx/index.php/jmcs/article/view/1835/1381
https://pubchem.ncbi.nlm.nih.gov/compound/Isoamyl-2-cyanoacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/Isoamyl-2-cyanoacrylate
https://www.benchchem.com/product/b101510?utm_src=pdf-body
https://www.ctdt.co.in/doi/CTDT/pdf/10.5005/jp-journals-10055-0129
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 19475-26-4 [2]
Molecular Formula CoH13NO:2 [2]
Molecular Weight 167.21 g/mol [2]

IUPAC Name :;rz::Zylbutyl 2-cyanoprop-2- 2]

Boiling Point 244.5+23.0 °C (Predicted)

Density 0.9795 g/cm3

Appearance Colorless liquid

Synthesis of Isoamyl 2-Cyanoacrylate

The industrial synthesis of isoamyl 2-cyanoacrylate, like other alkyl cyanoacrylates, is
primarily achieved through a Knoevenagel condensation reaction.[4] This process involves the
reaction of isoamyl cyanoacetate with formaldehyde in the presence of a basic catalyst.[4][5]
The reaction initially forms a prepolymer that is then subjected to pyrolysis (thermal cracking) to
yield the monomeric isoamyl 2-cyanoacrylate.[4] The monomer is subsequently purified by
distillation.[4] It is crucial for biomedical applications that the final product has a low moisture
content and is free of impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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